Cas no 2229480-02-6 (tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate
• CAS No: 2229480-02-6
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 5868374
• PubChem ID: 165649072
• Update Time: 2025-10-23

tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate
• 2229480-02-6
• tert-butyl N-{1-amino-3-[2-(dimethylamino)pyridin-3-yl]propan-2-yl}carbamate
• EN300-1901722

• Inchi： 1S/C15H26N4O2/c1-15(2,3)21-14(20)18-12(10-16)9-11-7-6-8-17-13(11)19(4)5/h6-8,12H,9-10,16H2,1-5H3,(H,18,20)
• InChI Key： HJWRIZVCTJHIDG-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CC=CN=C1N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate

tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate, with the CAS number 2229480-02-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butyl group, a carbamate functional group, and a pyridine ring substituted with dimethylamino and amino groups. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications. The presence of the dimethylamino group on the pyridine ring contributes to the molecule's ability to act as a weak base, which is a desirable property in many pharmaceutical applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This intermediate undergoes carbamate formation via reaction with tert-butyl chloroformate or similar reagents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. The synthesis pathway is designed to minimize side reactions and maximize the retention of functional groups, which is critical for maintaining the bioactivity of the compound.

In terms of chemical properties, tert-butyl N-{1-amino-3-2-(dimethylamino)pyridin-3-ylpropan-2-yl}carbamate exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, the compound's stability under physiological conditions has been evaluated, making it a promising candidate for further pharmacological studies.

The biological activity of this compound has been explored in several recent studies. In particular, its ability to modulate enzyme activity and interact with cellular receptors has been investigated. Preliminary results suggest that it may have potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases or proteases. Further research is required to fully understand its mechanism of action and to assess its suitability as a lead compound for drug development.

In conclusion, tert-butyl N-{1-amino-3-[2-(dimethylamino)pyridin]-3-yllpropane-carboxamide (CAS No: 2229480026) is a fascinating compound with significant potential in the field of medicinal chemistry. Its unique structure, combined with its promising biological properties, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial research settings.